1-(9H-fluoren-3-yl)-3-(3-phenylmethoxypyridin-2-yl)urea

• IUPAC Name: 1-(9H-fluoren-3-yl)-3-(3-phenylmethoxypyridin-2-yl)urea
• InChI: InChI=1S/C26H21N3O2/c30-26(28-21-13-12-20-15-19-9-4-5-10-22(19)23(20)16-21)29-25-24(11-6-14-27-25)31-17-18-7-2-1-3-8-18/h1-14,16H,15,17H2,(H2,27,28,29,30)
• InChI Key: HRBJYUXYXNAEAP-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)NC(=O)NC3=C(C=CC=N3)OCC4=CC=CC=C4)C5=CC=CC=C51
• Molecular Formula: C26H21N3O2
• Molecular Weight: 407.5 g/mol
• CAS No.: 1022235-69-3

Description

1-(9H-fluoren-3-yl)-3-(3-phenylmethoxypyridin-2-yl)urea is a useful research compound. Its molecular formula is C26H21N3O2 and its molecular weight is 407.473. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel α-aminophosphonic acids were synthesized by reacting (9H-fluoren-9-yl)urea with formaldehyde and phosphorus trichloride, showcasing applications in the synthesis of phosphonate derivatives, which are important in medicinal chemistry and material science (Todorov et al., 2008).
• The structural characterization of spiro(fluorene-9,4′-imidazolidine)-2′,5′-dione and (9H-Fluorene-9-yl)urea through alkaline hydrolysis highlights their potential in developing new chemical entities with unique structural features (Todorov et al., 2012).

Molecular Interactions and Fluorescence

• The study on the binding of carboxylic acids by fluorescent pyridyl ureas explores their potential as sensors for detecting organic acids, underlining their applications in environmental monitoring and diagnostics (Jordan et al., 2010).
• Complexation-induced unfolding of heterocyclic ureas demonstrates their ability to form multiply hydrogen-bonded complexes, suggesting applications in the design of novel molecular recognition systems and self-assembling materials (Corbin et al., 2001).

Chemical Reactivity and Stability

• The synthesis and metabolism study of a potent inhibitor of soluble epoxide hydrolase (sEH), 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea (TPPU), provides insights into the drug's metabolic pathways, crucial for drug development and safety evaluation (Wan et al., 2019).

Protective Groups in Synthesis

• The fluoren-9-ylmethoxycarbonyl (Fmoc) group's application in protecting hydroxy-groups during synthesis highlights its importance in peptide synthesis, offering a method to protect functional groups while other reactions proceed (Gioeli & Chattopadhyaya, 1982).